ethyl 3-(thiophene-2-carboxamido)-1H-indole-2-carboxylate

• IUPAC Name: ethyl 3-(thiophene-2-carbonylamino)-1H-indole-2-carboxylate
• InChI: InChI=1S/C16H14N2O3S/c1-2-21-16(20)14-13(10-6-3-4-7-11(10)17-14)18-15(19)12-8-5-9-22-12/h3-9,17H,2H2,1H3,(H,18,19)
• InChI Key: GVAUKJXBORNELK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2N1)NC(=O)C3=CC=CS3
• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol

Description

Thiophene and its substituted derivatives are a significant class of heterocyclic compounds with interesting applications in medicinal chemistry. They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. They are effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. For instance, Sharkawy et al. synthesized a series of thiophene incorporating pyrazolone moieties via diazo coupling of diazonium salt of 3-substituted-2-amino-4,5,6,7-tetrahydrobenzo[b]thiophenes with 3-methyl-1H-pyrazol-5(4H)-one, 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one or 3-amino-1H-pyrazol-5(4H)-one.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene and its derivatives can undergo a variety of chemical reactions. For example, 2-amino-thiophenes can be converted into other compounds through subsequent diazotization and desamination reactions.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Antimicrobial Activity

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Anti-Inflammatory Potential

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Antioxidant Properties

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Future Directions

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. This includes the potential design and discovery of new drug molecules that could offer some of the greatest hopes for success in the present and future epoch.

Mechanism of Action

Target of Action

Thiophene and its derivatives, which are part of the compound’s structure, have been reported to possess a wide range of therapeutic properties . They have been found to be effective in various biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

It is known that thiophene derivatives can interact with their targets in various ways, leading to changes in cellular functions .

Biochemical Pathways

Thiophene derivatives have been reported to affect various biochemical pathways, leading to their diverse therapeutic properties .

Result of Action

Thiophene derivatives have been reported to have various effects at the molecular and cellular level, contributing to their diverse therapeutic properties .